Dimethylalumanylium;methylaluminum(2+);trichloride

• IUPAC Name: dimethylalumanylium;methylaluminum(2+);trichloride
• InChI: InChI=1S/3CH3.2Al.3ClH/h3*1H3;;;3*1H/q;;;+1;+2;;;/p-3
• InChI Key: HYZXMVILOKSUKA-UHFFFAOYSA-K
• Canonical SMILES: C[Al+2].C[Al+]C.[Cl-].[Cl-].[Cl-]
• Molecular Formula: C3H9Al2Cl3
• Molecular Weight: 205.42 g/mol

Description

Dimethylaluminum Chloride is a compound with the linear formula (CH3)2AlCl. It’s generally available in most volumes and high purity, submicron and nanopowder forms may be considered.

Synthesis Analysis

Trimethylaluminium, a closely related compound, is prepared via a two-step process that can be summarized as follows: 2 Al + 6 CH3Cl + 6 Na → Al2(CH3)6 + 6 NaCl.

Molecular Structure Analysis

Al2Me6 exists as a dimer, analogous in structure and bonding to diborane. The Al-C (terminal) and Al-C (bridging) distances are 1.97 and 2.14 Å, respectively.

Chemical Reactions Analysis

Trimethylaluminium reacts with metal chlorides. It also reacts with aluminium trichloride to give AlMe2Cl.

Physical And Chemical Properties Analysis

Dimethylaluminum Chloride has a molecular weight of 92.50, appears as a clear liquid, has a melting point of -21°C, a boiling point of 126-127 °C, and a density of 0.996 g/mL (25 °C). It is insoluble in water.

Mechanism of Action

The mechanism of action for these types of compounds often involves alkylation of the transition metal and extraction of an alkyl group from the transition metal to generate an active cationic polymerization catalyst.

Safety and Hazards

Dimethylaluminum Chloride is classified as dangerous. It has hazard statements H225-H250-H260-H314, indicating that it catches fire spontaneously if exposed to air, in contact with water releases flammable gases which may ignite spontaneously, and causes severe skin burns and eye damage.